Cas no 2224093-25-6 (4-[5-Methyl-2-[3-(trifluoromethyl)phenyl]morpholine-4-carbonyl]pyridine-2-carbonitrile)

• Product Name: 4-[5-Methyl-2-[3-(trifluoromethyl)phenyl]morpholine-4-carbonyl]pyridine-2-carbonitrile
• CAS No: 2224093-25-6
• MF: C₁₉H₁₆F₃N₃O₂
• MW: 375.34445476532
• CID: 6396176
• PubChem ID: 137862910
• Update Time: 2025-10-29

4-[5-Methyl-2-[3-(trifluoromethyl)phenyl]morpholine-4-carbonyl]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[5-Methyl-2-[3-(trifluoromethyl)phenyl]morpholine-4-carbonyl]pyridine-2-carbonitrile
• Z2209930053
• EN300-26606540
• 2224093-25-6
• 4-{5-methyl-2-[3-(trifluoromethyl)phenyl]morpholine-4-carbonyl}pyridine-2-carbonitrile

• Inchi： 1S/C19H16F3N3O2/c1-12-11-27-17(13-3-2-4-15(7-13)19(20,21)22)10-25(12)18(26)14-5-6-24-16(8-14)9-23/h2-8,12,17H,10-11H2,1H3
• InChI Key： UVJMAFJVVUUUTG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1CN(C(C2C=CN=C(C#N)C=2)=O)C(C)CO1)(F)F

Computed Properties

• Exact Mass: 375.11946125g/mol
• Monoisotopic Mass: 375.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.2Ų

Additional information on 4-[5-Methyl-2-[3-(trifluoromethyl)phenyl]morpholine-4-carbonyl]pyridine-2-carbonitrile

Introduction to 4-[5-Methyl-2-[3-(trifluoromethyl)phenyl]morpholine-4-carbonyl]pyridine-2-carbonitrile (CAS No. 2224093-25-6)

4-[5-Methyl-2-[3-(trifluoromethyl)phenyl]morpholine-4-carbonyl]pyridine-2-carbonitrile, also known by its CAS number 2224093-25-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising pharmacological activities, particularly in the areas of neurodegenerative diseases and cancer. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The molecular structure of 4-[5-Methyl-2-[3-(trifluoromethyl)phenyl]morpholine-4-carbonyl]pyridine-2-carbonitrile is characterized by a pyridine core substituted with a morpholine carbonyl group and a trifluoromethylated phenyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The pyridine ring is a common scaffold in many bioactive compounds due to its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets. The morpholine carbonyl group adds polarity and hydrogen-bonding capabilities, while the trifluoromethylated phenyl moiety enhances lipophilicity and metabolic stability.

The synthesis of 4-[5-Methyl-2-[3-(trifluoromethyl)phenyl]morpholine-4-carbonyl]pyridine-2-carbonitrile typically involves several steps, including the formation of the pyridine core, introduction of the morpholine carbonyl group, and attachment of the trifluoromethylated phenyl moiety. One common approach is to start with 4-cyanopyridine, which can be reacted with an appropriate morpholine derivative to form the intermediate morpholine carbonyl compound. This intermediate can then be further functionalized with a trifluoromethylated phenyl group using methods such as Suzuki coupling or electrophilic aromatic substitution.

Recent studies have highlighted the potential therapeutic applications of 4-[5-Methyl-2-[3-(trifluoromethyl)phenyl]morpholine-4-carbonyl]pyridine-2-carbonitrile. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent neuroprotective effects in cellular models of Parkinson's disease. The researchers found that it can effectively inhibit the aggregation of α-synuclein, a protein implicated in the pathogenesis of Parkinson's disease. Additionally, it was shown to reduce oxidative stress and protect dopaminergic neurons from cell death.

In another study published in Cancer Research, 4-[5-Methyl-2-[3-(trifluoromethyl)phenyl]morpholine-4-carbonyl]pyridine-2-carbonitrile was evaluated for its anticancer properties. The results demonstrated that it has significant antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. Mechanistic studies revealed that this compound targets multiple signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway.

The pharmacokinetic properties of 4-[5-Methyl-2-[3-(trifluoromethyl)phenyl]morpholine-4-carbonyl]pyridine-2-carbonitrile have also been investigated. Preclinical studies have shown that it has good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties make it a promising candidate for further development as a therapeutic agent.

In conclusion, 4-[5-Methyl-2-[3-(trifluoromethyl)phenyl]morpholine-4-carbonyl]pyridine-2-carbonitrile (CAS No. 2224093-25-6) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive target for drug development in areas such as neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for its potential use in clinical settings.